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Compound of Interest

Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598 Get Quote

A Note on Nomenclature: This technical guide focuses on thallium(I) nitrate (TlNO₃), CAS

Number 10102-45-1. It is highly probable that the query for "thallium(I) nitrite" was a

typographical error, as thallium(I) nitrate is a common, well-documented, and highly toxic

compound used in research and various industrial applications. In contrast, information on

thallium(I) nitrite is scarce in scientific literature, suggesting it is either extremely rare, unstable,

or not a compound of significant scientific or industrial interest.

This guide is intended for researchers, scientists, and drug development professionals,

providing comprehensive data on the properties, synthesis, and toxicological mechanisms of

thallium(I) nitrate.

Chemical and Physical Properties
Thallium(I) nitrate is a colorless, crystalline solid that is highly soluble in water.[1][2] It is a

potent oxidizing agent and poses a severe health risk due to its high toxicity.[1][2]

Table 1: Physical and Chemical Properties of Thallium(I) Nitrate
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Property Value

CAS Number 10102-45-1[1]

Molecular Formula TlNO₃[1]

Molecular Weight 266.39 g/mol [1]

Appearance Colorless crystalline solid[1]

Melting Point 206 °C (403 °F)[1]

Boiling Point 430 °C (806 °F)[1]

Density 5.55 g/cm³[1]

Solubility in Water 9.55 g/100 mL at 20 °C[3]

Synthesis of Thallium(I) Nitrate
Thallium(I) nitrate can be synthesized through the reaction of thallium(I) compounds, such as

thallium(I) hydroxide or thallium(I) carbonate, with nitric acid.[1]

Experimental Protocol: Synthesis from Thallium(I)
Hydroxide
This protocol outlines the laboratory-scale synthesis of thallium(I) nitrate from thallium(I)

hydroxide.

Materials:

Thallium(I) hydroxide (TlOH)

Dilute Nitric Acid (HNO₃)

Distilled water

Beakers

Stirring rod
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Heating plate

Crystallizing dish

Litmus paper

Desiccator

Procedure:

In a well-ventilated fume hood, dissolve a known quantity of thallium(I) hydroxide in a

minimal amount of distilled water in a beaker.

While continuously stirring, slowly add dilute nitric acid dropwise to the thallium(I) hydroxide

solution. This neutralization reaction may be slightly exothermic.

Continue the addition of nitric acid until the solution is neutral, as indicated by litmus paper.

Gently heat the resulting solution on a heating plate to concentrate it. Avoid boiling to

dryness.

Allow the concentrated solution to cool slowly in a crystallizing dish to promote the formation

of thallium(I) nitrate crystals.

Decant the mother liquor and wash the crystals with a small amount of cold distilled water.

Dry the purified crystals in a desiccator.

Toxicological Data
Thallium(I) nitrate is extremely toxic to humans and animals.[1] The primary routes of exposure

are ingestion and skin absorption.[1] Its toxicity is due to the thallium(I) ion, which can

substitute for potassium ions in various biological processes, leading to widespread cellular

dysfunction.

Table 2: Toxicity of Thallium(I) Nitrate
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Parameter Value Species Route

LD₅₀ (Median Lethal

Dose)
15 mg/kg Mouse Oral[1]

OSHA PEL

(Permissible Exposure

Limit)

0.1 mg/m³ (as

Thallium)
Human 8-hour TWA

NIOSH REL

(Recommended

Exposure Limit)

0.1 mg/m³ (as

Thallium)
Human 10-hour TWA

ACGIH TLV

(Threshold Limit

Value)

0.1 mg/m³ (as

Thallium)
Human 8-hour TWA

IDLH (Immediately

Dangerous to Life or

Health)

15 mg/m³ (as

Thallium)
Human

Mechanisms of Toxicity
The toxicity of thallium(I) nitrate is multifaceted, primarily stemming from the ability of the

thallium(I) ion (Tl⁺) to mimic the potassium ion (K⁺) due to their similar ionic radii. This allows

Tl⁺ to disrupt numerous essential potassium-dependent cellular processes. The key

mechanisms of thallium toxicity are illustrated in the diagram below.

Thallium(I) Nitrate
(TlNO₃)

Thallium(I) Ion
(Tl⁺)

Dissociation Potassium Ion (K⁺) Mimicry

Inhibition of Na⁺/K⁺-ATPase

Mitochondrial Dysfunction

Ribosome Disaggregation

Widespread Cellular DysfunctionInduction of Oxidative Stress

Click to download full resolution via product page
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Caption: Mechanisms of Thallium(I) Nitrate Toxicity.

The diagram above illustrates the primary mechanisms of thallium(I) nitrate toxicity. Following

exposure, thallium(I) nitrate dissociates to release the highly toxic thallium(I) ion (Tl⁺). Due to

its similarity to the potassium ion (K⁺), Tl⁺ can disrupt numerous potassium-dependent cellular

processes. This includes the inhibition of crucial enzymes like Na⁺/K⁺-ATPase, which is vital for

maintaining cellular membrane potential. Tl⁺ also leads to mitochondrial dysfunction, which in

turn induces oxidative stress. Furthermore, it can cause the disaggregation of ribosomes,

impairing protein synthesis. Collectively, these disruptions lead to widespread cellular

dysfunction, accounting for the severe and multi-organ toxicity observed in thallium poisoning.

Applications in Research and Industry
Despite its extreme toxicity, thallium(I) nitrate has niche applications in scientific research and

certain industries.

Organic Synthesis: It is used as a reagent in various organic reactions.

Analytical Chemistry: It serves as an analytical reagent.

Materials Science: Thallium(I) nitrate is a precursor for the synthesis of other thallium

compounds used in the manufacturing of high-refractive-index glass and other specialized

optical materials.

Safety and Handling
Due to its high toxicity, thallium(I) nitrate must be handled with extreme caution.

Personal Protective Equipment (PPE): Always use appropriate PPE, including gloves, safety

goggles, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Storage: Store in a cool, dry, and well-ventilated area, away from combustible materials.

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.

This technical guide provides a summary of the key information regarding thallium(I) nitrate.

Researchers and professionals are advised to consult comprehensive safety data sheets
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(SDS) and relevant scientific literature before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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